Cas no 575-05-3 (2-Naphthol-5,7-disulfonic acid)

• Product name: 2-Naphthol-5,7-disulfonic acid
• CAS No: 575-05-3
• MF: C₁₀H₈O₇S₂
• MW: 304.29600
• CID: 947133
• PubChem ID: 22647845

2-Naphthol-5,7-disulfonic acid Chemical and Physical Properties

Names and Identifiers

• 2-Naphthol-5,7-disulfonic acid
• 6-hydroxynaphthalene-1,3-disulfonic acid
• 2-Naphthol-5,7-disulfonsaeure
• 6-hydroxy-naphthalene-1,3-disulfonic acid
• 6-Hydroxy-naphthalin-1,3-disulfonsaeure
• SCHEMBL5677257
• 575-05-3
• DTXSID80627310
• FDVUQFBYRBEWHJ-UHFFFAOYSA-N

• Inchi： InChI=1S/C10H8O7S2/c11-7-1-2-9-6(3-7)4-8(18(12,13)14)5-10(9)19(15,16)17/h1-5,11H,(H,12,13,14)(H,15,16,17)
• InChI Key： FDVUQFBYRBEWHJ-UHFFFAOYSA-N
• SMILES： C1=CC2=C(C=C(C=C2C=C1O)S(=O)(=O)O)S(=O)(=O)O

Computed Properties

• Exact Mass: 303.97100
• Monoisotopic Mass: 303.97114494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 527
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 146Ų

Experimental Properties

• PSA: 145.73000
• LogP: 3.20040